2-amino-3-(2,3-dihydroxyphenyl)propanoic Acid
Description
2-Amino-3-(2,3-dihydroxyphenyl)propanoic acid, also known as 2,3-dihydroxyphenylalanine, is a compound with the molecular weight of 197.19 .
Synthesis Analysis
The synthesis of 2-amino-3-(2,3-dihydroxyphenyl)propanoic acid involves various methods, including enzymatic and chemical synthesis. The most common method involves the enzymatic conversion of tyrosine to 2-amino-3-(2,3-dihydroxyphenyl)propanoic acid using the enzyme tyrosine hydroxylase. Chemical synthesis methods involve the reaction of tyrosine with a reducing agent, such as sodium borohydride, to produce 2-amino-3-(2,3-dihydroxyphenyl)propanoic acid.Molecular Structure Analysis
The molecular structure of 2-amino-3-(2,3-dihydroxyphenyl)propanoic acid is represented by the InChI code1S/C9H11NO4/c10-6(9(13)14)4-5-2-1-3-7(11)8(5)12/h1-3,6,11-12H,4,10H2,(H,13,14) . This compound belongs to the class of organic compounds known as phenylalanine and derivatives, which are compounds containing phenylalanine or a derivative thereof resulting from a reaction of phenylalanine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom . Physical And Chemical Properties Analysis
The physical and chemical properties of 2-amino-3-(2,3-dihydroxyphenyl)propanoic acid include a molecular weight of 197.19 , a storage temperature of 28°C .Mechanism of Action
The mechanism of action of 2-amino-3-(2,3-dihydroxyphenyl)propanoic acid involves its conversion to dopamine in the brain by the enzyme aromatic L-amino acid decarboxylase. Dopamine then binds to dopamine receptors in the brain, which can help alleviate the symptoms of certain neurological disorders.
Safety and Hazards
2-amino-3-(2,3-dihydroxyphenyl)propanoic acid can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, wearing protective gloves and eye/face protection, and rinsing cautiously with water for several minutes in case of contact with eyes .
properties
IUPAC Name |
2-amino-3-(2,3-dihydroxyphenyl)propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO4/c10-6(9(13)14)4-5-2-1-3-7(11)8(5)12/h1-3,6,11-12H,4,10H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NATUQRGCLABGAL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)O)O)CC(C(=O)O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00462629 |
Source
|
| Record name | 2-amino-3-(2,3-dihydroxyphenyl)propanoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00462629 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
28095-48-9, 579-27-1 |
Source
|
| Record name | 2,3-Dihydroxyphenylalanine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=28095-48-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-amino-3-(2,3-dihydroxyphenyl)propanoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00462629 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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